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What the Available Research Covers

The search identified numerous cost-effectiveness analyses for other direct oral anticoagulants (DOACs), but

Letaxaban was not mentioned in any of the results [1] [2] [3]. This suggests that Letaxaban may still be in

the investigational stages and has not yet undergone formal pharmacoeconomic evaluation for clinical use.

For reference, the table below summarizes the findings for other commonly studied anticoagulants from

recent analyses in different countries:

Anticoagulant Context & Finding Country/Setting Source (Year)

Apixaban Cost-effective vs. warfarin, dabigatran,
rivaroxaban [1].

US (Medicare
perspective)

J Comp Eff Res
(2024/2025)

Apixaban Most cost-effective option; yielded
highest QALYs [3].

Iran BMC Res Notes
(2024)

Apixaban Superior reduction in stroke/systemic
embolism and major bleeding vs. warfarin

[4].

Meta-analysis Cureus (2022)

Rivaroxaban Most cost-effective choice for venous

thromboembolism (VTE) treatment [5].

China Front Pharmacol
(2021)
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Anticoagulant Context & Finding Country/Setting Source (Year)

All NOACs Cost-effective vs. warfarin [2]. Taiwan Acta Cardiol Sin
(2020)

Standard Methodology for Cost-Effectiveness Analysis

Although Letaxaban-specific data is unavailable, these studies share a common robust methodology that

would be applied to any new anticoagulant.

Model Type: A Markov model is standard, simulating a patient's journey through different health

states over time [1] [2] [3].
Key Inputs: Models incorporate clinical event rates (e.g., for stroke, bleeding), drug costs,

healthcare resource use costs, and health-related quality of life (utility) weights [1] [3].
Key Outputs: The primary outcome is the Incremental Cost-Effectiveness Ratio (ICER),
representing the additional cost per unit of health gain (e.g., per Quality-Adjusted Life Year (QALY)
gained) compared to an alternative treatment [1] [3].

Perspective & Timeframe: Analyses are conducted from a specific viewpoint (e.g., healthcare payer)
and use a lifetime horizon to capture long-term costs and outcomes [1] [2].

The following diagram illustrates a typical Markov model structure for anticoagulant cost-effectiveness

analysis:
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How to Proceed Further

Given the current lack of data on Letaxaban, you may find the following approaches helpful for your

research:

Monitor Clinical Trial Registries: Websites like ClinicalTrials.gov are key sources for tracking

ongoing trials. Any future cost-effectiveness analyses for Letaxaban will likely be based on the
clinical and economic data collected in these studies.

Focus on Established Comparators: For now, comprehensive comparison guides can be structured
around the well-studied DOACs like apixaban, rivaroxaban, and dabigatran, for which robust efficacy,

safety, and cost-effectiveness data are available.
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Consult Health Technology Assessment (HTA) Bodies: Keep informed of evaluations from

organizations like NICE (UK), ICER (US), and CADTH (Canada), which will likely review and publish
detailed reports if Letaxaban moves closer to clinical approval.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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